Cas no 1227604-81-0 (3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile)

• Product Name: 3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile
• CAS No: 1227604-81-0
• MF: C₁₄H₁₁FN₂O
• MW: 242.248346567154
• CID: 4913696
• Update Time: 2025-05-24

3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-6-methoxypyridine-2-acetonitrile
• 3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile

• Inchi： 1S/C14H11FN2O/c1-18-14-6-5-12(13(17-14)7-8-16)10-3-2-4-11(15)9-10/h2-6,9H,7H2,1H3
• InChI Key： UUJMTVRPSVYQRM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=C(N=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile

3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile: A Comprehensive Overview

The compound 3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile, identified by the CAS number 1227604-81-0, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential utility in drug discovery, agrochemicals, and materials science. In this article, we delve into the chemical structure, synthesis, properties, and recent advancements related to this compound.

The molecular structure of 3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile comprises a pyridine ring substituted with a fluorophenyl group at position 3 and a methoxy group at position 6. The acetonitrile group is attached at position 2 of the pyridine ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of the fluorophenyl group in 3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile contributes to its lipophilicity and bioavailability, which are critical factors in drug design. Additionally, the methoxy group at position 6 enhances the molecule's solubility and stability under physiological conditions.

The synthesis of 3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These methods often utilize transition metal catalysts or microwave-assisted techniques to achieve higher yields and better purity.

In terms of applications, 3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile has shown promise as a building block for constructing bioactive molecules. Its ability to participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling, makes it versatile for constructing complex structures. Moreover, its acetonitrile group can be readily modified to introduce additional functional groups, further expanding its utility.

Recent research has also explored the potential of this compound in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has been investigated, suggesting its role as a lead compound for developing new herbicides or fungicides. Furthermore, studies on its photophysical properties have revealed its potential as a fluorescent probe for sensing applications.

The unique combination of electronic properties and functional groups in 3-(3-Fluorophenyl)-6-methoxypyridine-2-acetonitrile makes it an invaluable tool in modern organic synthesis. Its adaptability across multiple disciplines underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly significant role in both academic and industrial settings.